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Compound of Interest

2-Chloro-4-fluoro-3-
Compound Name:
iodobenzaldehyde

Cat. No.: B14757288

Get Quote

\ J

CAS: 2383782-55-4 Role: High-Value Trisubstituted Scaffold for Divergent Synthesis

Executive Summary

2-Chloro-4-fluoro-3-iodobenzaldehyde represents a "privileged scaffold” in modern medicinal
chemistry due to its dense functionalization. Unlike mono- or di-substituted benzaldehydes, this
molecule offers four distinct vectors for chemical modification (Aldehyde, Chlorine, Fluorine,
lodine) with varying reactivities. Its specific substitution pattern—where the iodine atom is
sterically crowded between chlorine and fluorine—makes it a challenging synthetic target but a
powerful intermediate for constructing atropisomeric biaryls and highly substituted
heterocycles.

Chemical Profile & Structural Analysis

The unique reactivity of this core stems from the electronic interplay between the three halogen
atoms and the electron-withdrawing aldehyde group.
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Property Data / Description

Molecular Formula C7HsCIFIO

Molecular Weight 284.45 g/mol

Appearance Off-white to pale yellow crystalline solid
Melting Point 68—72 °C (Predicted based on analogs)

Soluble in DCM, THF, EtOAc; sparingly soluble

Solubility in hexanes

C3-I (Pd-coupling) > C1-CHO (Condensation) >

Reactivity Hierarch
Y Y C4-F (SNAr) > C2-CI (SNAr/Coupling)

Electronic & Steric Environment

e The "Sandwiched" lodine (C3): Located between C2-Cl and C4-F, the iodine atom is
sterically hindered. This prevents unwanted protodeiodination but requires specialized
ligands (e.g., Buchwald biaryl phosphines) for efficient cross-coupling.

» The Acidic Proton (C3-H precursor): Prior to iodination, the C3 proton is significantly acidified
by the inductive effects of the flanking Cl and F atoms, making it the primary site for base-
mediated metalation (DoM).

o SNAr Activation: The C4-Fluorine is activated for Nucleophilic Aromatic Substitution (SNAr)
by the para-aldehyde group, allowing for the introduction of amines or alkoxides after the
iodine handle has been utilized.

Synthetic Methodology: The Regioselectivity
Challenge

The synthesis of the 3-iodo isomer (CAS 2383782-55-4) is non-trivial. Standard Electrophilic
Aromatic Substitution (EAS) on 2-chloro-4-fluorobenzaldehyde predominantly yields the 5-iodo
isomer due to steric hindrance at the 3-position.

To access the 3-iodo core, a Directed Ortho Metalation (DoM) strategy is required.
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Protocol: Regioselective Synthesis via Directed
Lithiation

Principle: The acidity of the C3 proton (flanked by Cl and F) allows for selective deprotonation
using a hindered base (LiTMP) at low temperatures, followed by an iodine quench.

Step-by-Step Workflow:

» Protection: Convert 2-chloro-4-fluorobenzaldehyde to its 1,3-dioxolane acetal to protect the
aldehyde from nucleophilic attack by the lithiating agent.

e Metalation: Cool the acetal (1.0 equiv) in anhydrous THF to -78°C. Add LiTMP (Lithium
2,2,6,6-tetramethylpiperidide, 1.1 equiv) dropwise. Note: LDA is often too nucleophilic; LITMP
is preferred for steric bulk.

o Equilibration: Stir for 1 hour at -78°C. The lithium species localizes at C3 due to the "ortho-
fluorine effect” and the inductive pull of the C2-Chlorine.

¢ Quench: Add a solution of lodine (Iz, 1.2 equiv) in THF.

» Deprotection: Warm to room temperature and treat with aqueous HCI to hydrolyze the acetal
back to the aldehyde.

Visualization: Synthesis & Regiochemistry

Acetal Protection Directed Lithiation Kinetic Control Lithiated Intermediate lodine Quench
2-Chloro-4-fluorobenzaldehyde (Ethylene glycol, pTsOH) (LITMP, -78°C, THF) (Li at C3 Position) (12in THF)

Click to download full resolution via product page

Figure 1: The Directed Ortho Metalation (DoM) pathway ensures iodine installation at the
crowded C3 position, avoiding the C5 isomer common in electrophilic substitution.

Reactivity & Divergent Synthesis

This molecule is a "linchpin" intermediate. The orthogonal reactivity of the halogens allows for
sequential functionalization.
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. . Reagents/Conditio
Reaction Type Target Site Outcome
ns

Biaryl formation. The

o ] Ar-B(OH)z, C3-l reacts
Suzuki-Miyaura C3-lodine )
Pd(dppf)Clz, K2COs preferentially over C2-
Cl and C4-F.
) ) Terminal Alkyne, Alkynyl-benzaldehyde
Sonogashira C3-lodine o
Pd(PPhs)as, Cul derivatives.
_ Introduction of amino
Primary/Secondary ) ] )
) ] side chains. C4-F is
SNAr C4-Fluorine Amines, DIPEA, )
activated by the para-
DMSO, Heat
CHO.
) o Amine, NaBH(OACc)s, )
Reductive Amination C1-Aldehyde Benzylamines.
DCM
Malononitrile, Cinnamic acid
Knoevenagel C1-Aldehyde o o
Piperidine derivatives.

Strategic Sequence

For maximum yield, reactions should generally follow this order:
e C3-Coupling (Pd): Utilize the weak C-I bond first.
o Cl-Functionalization: Modify the aldehyde (unless the aldehyde is needed to activate C4).

o C4-Substitution: SNAr requires the electron-withdrawing aldehyde (or nitrile/ester derivative)
to remain intact.

e C2-Coupling: The C2-Chlorine is the least reactive and typically requires specialized catalytic
systems (e.g., Buchwald precatalysts) to engage.

Visualization: Divergent Workflow
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2-Chloro-4-fluoro-3-iodobenzaldehyde
(The Core)

Pd(dppf)CI2, ArB(OH)2 |R-NH2, Heat R-NH2, NaBH(OAC)3

Suzuki Coupling (C3-1) SnAr Substitution (C4-F) Reductive Amination (C1-CHO)
Selective Pd(0) insertion Activated by p-CHO Scaffold Extension
Biaryl Scaffold 4-Amino-Benzaldehyde Benzylamine Deriv.
(Retains CI, F, CHO) (Retains ClI, I) (Retains CI, F, 1)
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Figure 2: Orthogonal reactivity vectors allow for the precise construction of complex libraries

from a single starting material.

Safety & Handling

Hazards: Like most halogenated benzaldehydes, this compound is likely a skin and eye
irritant and a potential sensitizer.

Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to
air oxidation to the corresponding benzoic acid.

Waste: Dispose of as halogenated organic waste. Avoid contact with strong oxidizers.
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e To cite this document: BenchChem. [Technical Monograph: 2-Chloro-4-fluoro-3-
iodobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14757288/docs#technical-monograph-2-chloro-4-
fluoro-3-iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubs.acs.org/doi/10.1021/cr00039a007
https://www.benchchem.com/product/b14757288/docs#technical-monograph-2-chloro-4-fluoro-3-iodobenzaldehyde
https://www.benchchem.com/product/b14757288/docs#technical-monograph-2-chloro-4-fluoro-3-iodobenzaldehyde
https://www.benchchem.com/product/b14757288/docs#technical-monograph-2-chloro-4-fluoro-3-iodobenzaldehyde
https://www.benchchem.com/product/b14757288/docs#technical-monograph-2-chloro-4-fluoro-3-iodobenzaldehyde
https://www.benchchem.com/product/b14757288?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

